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Compound of Interest

Compound Name: Bis-PEG25-acid

Cat. No.: B6352227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and

polydispersity of Bis-PEG25-acid, a discrete polyethylene glycol (dPEG®) derivative. This

document details the physicochemical properties, analytical methodologies for characterization,

and the implications of its monodisperse nature in research and drug development.

Core Concepts: Understanding PEG and its
Properties
Polyethylene glycol (PEG) is a polymer of ethylene oxide and is widely used in biomedical

applications due to its biocompatibility, water solubility, and ability to shield molecules from

enzymatic degradation and the immune system. PEGs can be broadly categorized into two

types:

Polydisperse PEGs: A mixture of polymer chains with varying lengths, resulting in a

distribution of molecular weights. The breadth of this distribution is described by the

polydispersity index (PDI), which is the ratio of the weight-average molecular weight (Mw) to

the number-average molecular weight (Mn). Polydisperse PEGs typically have a PDI greater

than 1.0.[1][2][3]

Monodisperse or Discrete PEGs (dPEGs): Comprised of molecules with a single, precise

molecular weight.[3][4] These compounds have a defined chain length and a polydispersity
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index (PDI) of 1. Bis-PEG25-acid is a member of this class.

The monodispersity of dPEG® products like Bis-PEG25-acid offers significant advantages in

drug development and bioconjugation, as it ensures batch-to-batch consistency and a well-

defined final product.

Physicochemical Properties of Bis-PEG25-acid
Bis-PEG25-acid is a homobifunctional PEG linker with a carboxylic acid group at each end of a

discrete chain of 25 ethylene glycol units.

Molecular Weight
The theoretical molecular weight of Bis-PEG25-acid is a single, defined value due to its

discrete nature. Multiple chemical suppliers consistently report the molecular weight of Bis-
PEG25-acid to be approximately 1219.4 g/mol .

Polydispersity
As a discrete PEG compound, Bis-PEG25-acid is considered monodisperse. This means that

all molecules in a pure sample have the exact same chain length and, therefore, the same

molecular weight. The theoretical polydispersity index (PDI) for a perfectly monodisperse

substance is 1.0. In practice, high-purity discrete PEG products have a PDI that is very close to

1.0.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula C₅₄H₁₀₆O₂₉

Molecular Weight ( g/mol ) ~1219.4

Polydispersity Index (PDI) 1.0 (theoretically)

Experimental Characterization
The molecular weight and polydispersity of PEG compounds are typically determined using

Size Exclusion Chromatography (SEC) or Gel Permeation Chromatography (GPC), and Matrix-
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Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry.

Experimental Protocol: GPC/SEC for Molecular Weight
and Polydispersity Determination
Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography

(SEC), is a powerful technique for determining the molecular weight distribution of polymers.

The method separates molecules based on their hydrodynamic volume in solution.

Objective: To determine the number-average molecular weight (Mn), weight-average molecular

weight (Mw), and polydispersity index (PDI = Mw/Mn) of a PEG sample.

Instrumentation and Conditions:

Chromatography System: A high-performance liquid chromatography (HPLC) system

equipped with a pump capable of delivering a precise and stable flow rate is essential.

Columns: A set of GPC/SEC columns packed with porous particles of a specific pore size

range suitable for the molecular weight of the PEG being analyzed. For broad distributions,

multiple columns with different pore sizes or a mixed-bed column can be used in series.

Detector: A differential refractive index (RI) detector is commonly used for polymers like PEG

that do not have a strong UV chromophore.

Mobile Phase (Eluent): The choice of solvent is critical and depends on the solubility of the

PEG. Common eluents include tetrahydrofuran (THF), dimethylformamide (DMF), and

aqueous buffers. For many PEGs, ultrapure water can be used.

Flow Rate: A typical flow rate is around 1.0 mL/min.

Temperature: Column and detector temperature should be controlled to ensure reproducible

results, often around 35-50 °C.

Calibration Standards: A series of narrow, well-characterized PEG standards with known

molecular weights are used to generate a calibration curve.

Procedure:
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Sample Preparation: Dissolve a known concentration of the Bis-PEG25-acid sample in the

mobile phase. A typical concentration is in the range of 1-2 mg/mL. Ensure the sample is

fully dissolved, which may require gentle heating for some PEGs.

Calibration: Inject the series of PEG calibration standards into the GPC/SEC system and

record their retention times. Plot the logarithm of the molecular weight versus the retention

time to create a calibration curve.

Sample Analysis: Inject the Bis-PEG25-acid sample into the system and record the

chromatogram.

Data Analysis: Using the calibration curve, the GPC software calculates the molecular weight

distribution, Mw, Mn, and PDI of the sample. For a monodisperse sample like Bis-PEG25-
acid, the expectation is a single, sharp peak.

Experimental Protocol: MALDI-TOF Mass Spectrometry
MALDI-TOF MS is an alternative and highly accurate method for determining the absolute

molecular weight of polymers. It is particularly well-suited for monodisperse compounds as it

can resolve individual polymer chains.

Objective: To determine the absolute molecular weight of Bis-PEG25-acid.

Instrumentation and Materials:

Mass Spectrometer: A MALDI-TOF mass spectrometer.

Matrix: A compound that co-crystallizes with the analyte and absorbs the laser energy, such

as α-cyano-4-hydroxycinnamic acid (CHCA).

Cationizing Agent: A salt, such as sodium trifluoroacetate (NaTFA), to promote the formation

of single-charged ions.

Solvent: A volatile solvent, such as ethanol or acetonitrile, to dissolve the matrix, cationizing

agent, and sample.

Procedure:
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Solution Preparation: Prepare separate solutions of the matrix, cationizing agent, and the

Bis-PEG25-acid sample in an appropriate solvent.

Sample Spotting: Mix the three solutions and spot a small volume (e.g., 0.5 µL) onto the

MALDI target plate. Allow the solvent to evaporate, leaving behind co-crystals of the sample

and matrix.

Mass Analysis: Insert the target plate into the mass spectrometer. The laser is fired at the

sample spot, causing desorption and ionization of the sample molecules. The time it takes

for the ions to travel through the flight tube to the detector is measured, which is proportional

to their mass-to-charge ratio.

Data Analysis: The resulting mass spectrum will show a peak or a very narrow distribution of

peaks corresponding to the molecular weight of the Bis-PEG25-acid.

Visualizations
Chemical Structure and Functional Groups
The following diagram illustrates the chemical structure of Bis-PEG25-acid, highlighting its key

functional components.

Carboxylic Acid PEG Chain (n=25) Carboxylic Acid

HOOC- -(CH₂CH₂O)₂₅- -CH₂CH₂- -COOH

Click to download full resolution via product page

Caption: Structure of Bis-PEG25-acid.

Workflow for Molecular Weight Characterization
This diagram outlines the typical experimental workflow for determining the molecular weight

and polydispersity of Bis-PEG25-acid.
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Caption: GPC/SEC workflow for PEG characterization.

Conclusion
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Bis-PEG25-acid is a well-defined, monodisperse compound with a precise molecular weight of

approximately 1219.4 g/mol and a theoretical polydispersity index of 1.0. This lack of molecular

weight distribution is a key advantage for applications in drug delivery, bioconjugation, and

other areas where precision and reproducibility are paramount. The characterization of its

molecular weight and confirmation of its monodispersity can be reliably achieved through

standard analytical techniques such as GPC/SEC and MALDI-TOF MS. This guide provides

the foundational knowledge and experimental framework for scientists and researchers working

with this important PEG derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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